Cas no 2099148-27-1 ({2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride)

• Product Name: {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride
• CAS No: 2099148-27-1
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 4674555
• PubChem ID: 129009540
• Update Time: 2025-10-29

{2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride
• {2-azabicyclo[2.1.1]hexan-1-yl}methanolhydrochloride
• 2-azabicyclo[2.1.1]hexan-1-ylmethanol;hydrochloride
• G72667
• (2-Azabicyclo[2.1.1]Hexan-1-yl)methanolhydrochloride
• SS-5119
• 2099148-27-1
• 2-Azabicyclo[2.1.1]hexan-1-ylmethanol hydrochloride
• (2-AZABICYCLO[2.1.1]HEXAN-1-YL)METHANOL HYDROCHLORIDE
• AKOS037655803
• {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride

• Inchi： 1S/C6H11NO.ClH/c8-4-6-1-5(2-6)3-7-6;/h5,7-8H,1-4H2;1H
• InChI Key： IGEGXPVDIPQDOK-UHFFFAOYSA-N
• SMILES： Cl.OCC12CC(CN1)C2

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride

Recent Advances in the Study of 2099148-27-1 and {2-Azabicyclo[2.1.1]hexan-1-yl}methanol Hydrochloride

The chemical compound 2099148-27-1, along with its derivative {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of bicyclic amines, which are known for their unique structural properties and potential therapeutic applications. Recent studies have focused on their synthesis, pharmacological properties, and potential use in drug development, particularly in the treatment of neurological disorders and infectious diseases.

One of the key areas of research has been the synthesis and optimization of 2099148-27-1. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study highlighted the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations. Additionally, the research team identified several analogs of 2099148-27-1 that exhibit enhanced bioactivity, opening new avenues for drug discovery.

The derivative {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride has been the subject of several preclinical studies. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) explored its mechanism of action as a modulator of neurotransmitter receptors. The findings suggest that this compound has a high affinity for specific GABA receptors, which could make it a promising candidate for treating anxiety and epilepsy. Furthermore, the study reported minimal off-target effects, indicating a favorable safety profile.

Another significant development is the application of these compounds in antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride exhibits potent activity against multidrug-resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key factor in its efficacy. This discovery has important implications for addressing the global challenge of antibiotic resistance.

In conclusion, the latest research on 2099148-27-1 and {2-Azabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride underscores their potential as versatile tools in drug development. From neurological disorders to infectious diseases, these compounds offer promising therapeutic opportunities. Future studies should focus on clinical trials to validate their efficacy and safety in humans, as well as further optimization of their chemical properties for enhanced performance.